Cas no 2354023-79-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid)

2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid is a protected amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) group, commonly utilized in peptide synthesis. The Fmoc moiety provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side chains. The phenolic hydroxyl and carboxylic acid groups offer additional sites for further functionalization or conjugation. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and compatibility with Fmoc-based strategies. Its structural features make it suitable for constructing complex peptides with precise control over regiochemistry and minimal side reactions.
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid structure
2354023-79-1 structure
Product Name:2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid
CAS No:2354023-79-1
MF:C23H19NO5
MW:389.400666475296
CID:5619936
PubChem ID:165939769
Update Time:2025-10-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
    • 2354023-79-1
    • EN300-28302545
    • 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid
    • Inchi: 1S/C23H19NO5/c25-21-10-9-14(12-22(26)27)11-20(21)24-23(28)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,25H,12-13H2,(H,24,28)(H,26,27)
    • InChI Key: WJSAZVDLLJPHKQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1=C(C=CC(CC(=O)O)=C1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 389.12632271g/mol
  • Monoisotopic Mass: 389.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28302545-0.05g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
0.05g
$1991.0 2025-03-19
Enamine
EN300-28302545-0.1g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
0.1g
$2086.0 2025-03-19
Enamine
EN300-28302545-0.25g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
0.25g
$2180.0 2025-03-19
Enamine
EN300-28302545-0.5g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
0.5g
$2275.0 2025-03-19
Enamine
EN300-28302545-1g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1
1g
$2371.0 2023-09-07
Enamine
EN300-28302545-5g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1
5g
$6876.0 2023-09-07
Enamine
EN300-28302545-10g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1
10g
$10196.0 2023-09-07
Enamine
EN300-28302545-1.0g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
1.0g
$2371.0 2025-03-19
Enamine
EN300-28302545-2.5g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
2.5g
$4648.0 2025-03-19
Enamine
EN300-28302545-5.0g
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyphenyl]acetic acid
2354023-79-1 95.0%
5.0g
$6876.0 2025-03-19

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic Acid (CAS No. 2354023-79-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2354023-79-1, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of a fluoren-9-yl moiety and an amino group attached through a methoxycarbonyl bridge, combined with a hydroxyphenylacetic acid backbone, suggests multifaceted interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

The compound's structure incorporates several key functional groups that are well-known for their roles in drug design. The fluoren-9-yl group, a substituted benzofuran derivative, is often utilized in pharmaceuticals due to its ability to enhance solubility and metabolic stability. This feature is particularly valuable in the development of drugs that require prolonged circulation in the bloodstream. Additionally, the methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during synthesis while maintaining the integrity of the overall molecular framework.

The hydroxyphenylacetic acid moiety is another critical component of this compound. Phenolic hydroxyl groups are frequently found in bioactive molecules and are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity to biological targets. The acetic acid side chain further contributes to the compound's solubility and reactivity, providing multiple sites for potential derivatization and functionalization.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity offered by complex organic molecules. The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid exemplifies this trend, as it combines several pharmacophoric elements that have been successfully employed in various drug classes. Its potential applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a precursor for the development of enzyme inhibitors. The combination of an amino group and a hydroxyphenylacetic acid backbone creates a scaffold that can mimic natural substrates or transition states of enzymes, thereby facilitating selective inhibition. For instance, such structures have been explored as inhibitors of kinases and other enzymes involved in signal transduction pathways, which are often dysregulated in diseases like cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid. Molecular docking simulations can predict how this molecule might interact with various biological targets by modeling its binding affinity and orientation within active sites. These predictions are invaluable for guiding experimental efforts and prioritizing compounds for further testing.

The role of fluorescence probes in biochemical assays has also highlighted the utility of fluorene-based compounds. The fluoren-9-yl moiety can be engineered to emit light upon binding to specific targets or undergoing certain chemical transformations. This property makes it an excellent tool for developing high-throughput screening assays and real-time monitoring of biological processes. Such probes are increasingly used in research labs to identify new drug candidates and understand complex biological mechanisms.

In addition to its potential as an inhibitor or probe, this compound may also exhibit other biological activities. For example, the hydroxyphenylacetic acid moiety has been shown to possess anti-inflammatory properties in some studies. This could be attributed to its ability to modulate pathways involving cyclooxygenases (COX) or lipoxygenases (LOX), which are key enzymes involved in inflammation.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The introduction of protective groups, such as the methoxycarbonyl group on the amino function, is essential to prevent unwanted side reactions during multi-step syntheses. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, are often employed to construct the desired molecular framework with high precision.

The pharmacokinetic profile of any new drug candidate is critical for its clinical success. The presence of the fluorene ring suggests that this compound may exhibit favorable properties such as good oral bioavailability and metabolic stability. However, these characteristics need to be experimentally validated through preclinical studies involving pharmacokinetic modeling and animal trials.

The growing emphasis on personalized medicine has also influenced drug discovery strategies. Compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid, with their diverse structural features, offer opportunities for designing molecules that can be tailored to individual patient profiles. By leveraging computational tools and high-throughput screening platforms, researchers can identify derivatives with enhanced efficacy or reduced toxicity based on genetic or molecular markers.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyphenylacetic acid (CAS No. 2354023-79-1) represents a promising entity in pharmaceutical research due to its intricate structure and potential biological activities. Its combination of pharmacophoric elements positions it as a versatile tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound and related derivatives, it is likely that it will play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD